Cas no 2639409-81-5 (2-{(benzyloxy)carbonyl(2-nitrophenyl)amino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(2-nitrophenyl)amino}acetic acid
• CAS No: 2639409-81-5
• MF: C₁₆H₁₄N₂O₆
• MW: 330.292164325714
• CID: 5664719
• PubChem ID: 165902635
• Update Time: 2025-06-09

2-{(benzyloxy)carbonyl(2-nitrophenyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl](2-nitrophenyl)amino}acetic acid
• EN300-27724603
• 2639409-81-5
• 2-{(benzyloxy)carbonyl(2-nitrophenyl)amino}acetic acid

• Inchi： 1S/C16H14N2O6/c19-15(20)10-17(13-8-4-5-9-14(13)18(22)23)16(21)24-11-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,19,20)
• InChI Key： MSRSXLIFEMZWPT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(=O)O)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 330.08518617g/mol
• Monoisotopic Mass: 330.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 113Ų

Additional information on 2-{(benzyloxy)carbonyl(2-nitrophenyl)amino}acetic acid

Professional Introduction to 2-{(benzyloxy)carbonyl(2-nitrophenyl)amino}acetic Acid (CAS No. 2639409-81-5)

2-{(benzyloxy)carbonyl(2-nitrophenyl)amino}acetic acid, with the CAS number 2639409-81-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural framework, combines elements that make it a promising candidate for various biochemical applications. Its molecular structure incorporates both protective and functional groups, which are critical for its utility in synthetic chemistry and drug design.

The core structure of 2-{(benzyloxy)carbonyl(2-nitrophenyl)amino}acetic acid consists of an amino acid derivative with additional modifications. The presence of a benzyloxy carbonyl group and a 2-nitrophenyl amino moiety enhances its reactivity and stability, making it suitable for use as an intermediate in the synthesis of more complex molecules. This compound’s versatility has been explored in several recent studies, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the application of 2-{(benzyloxy)carbonyl(2-nitrophenyl)amino}acetic acid in medicinal chemistry. Researchers have leveraged its structural features to develop new scaffolds for drug candidates targeting various diseases. For instance, studies have shown its potential in the synthesis of inhibitors for enzymes involved in metabolic disorders. The protective group provided by the benzyloxy carbonyl moiety allows for selective modifications, enabling chemists to fine-tune the properties of the final product.

The 2-nitrophenyl group in the molecule is particularly noteworthy, as it can influence both the electronic properties and solubility of the compound. This feature has been exploited in designing molecules with improved pharmacokinetic profiles. In one notable study, researchers utilized 2-{(benzyloxy)carbonyl(2-nitrophenyl)amino}acetic acid as a key intermediate to synthesize a series of compounds that demonstrated potent activity against certain types of cancer cells. The nitro group’s ability to engage in hydrogen bonding and its influence on electronic distribution have been crucial in optimizing these drug candidates.

The pharmaceutical industry has also shown interest in this compound due to its potential role in peptide synthesis. The benzyloxy carbonyl group serves as an effective protecting group for amino acids, allowing for controlled peptide bond formation. This has led to investigations into using 2-{(benzyloxy)carbonyl(2-nitrophenyl)amino}acetic acid as a building block for more complex peptidomimetics. These peptidomimetics are designed to mimic the biological activity of natural peptides while offering improved stability and bioavailability.

Recent advancements in computational chemistry have further enhanced the utility of 2-{(benzyloxy)carbonyl(2-nitrophenyl)amino}acetic acid. Molecular modeling studies have provided insights into how modifications to its structure can influence its biological activity. These studies have guided experimental efforts, leading to the discovery of new derivatives with enhanced potency and selectivity. The integration of experimental data with computational predictions has been instrumental in accelerating the drug discovery process.

The environmental impact and sustainability considerations have also been addressed in recent research involving 2-{(benzyloxy)carbonyl(2-nitrophenyl)amino}acetic acid. Efforts have been made to develop synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize processes, ensuring that the production of this compound is both efficient and environmentally friendly. These initiatives align with broader industry trends aimed at sustainable chemical manufacturing.

In conclusion, 2-{(benzyloxy)carbonyl(2-nitrophenyl)amino}acetic acid (CAS No. 2639409-81-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug development, peptide synthesis, and material science applications. As research continues to uncover new uses for this compound, its importance in advancing scientific and medical innovation is likely to grow.